Cas no 110014-59-0 (3,5-di-tert-butylaniline hydrochloride)

• Product Name: 3,5-di-tert-butylaniline hydrochloride
• CAS No: 110014-59-0
• MF: C₁₄H₂₄ClN
• MW: 241.80006313324
• CID: 3602811
• PubChem ID: 86155718
• Update Time: 2025-05-23

3,5-di-tert-butylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,5-bis(1,1-dimethylethyl)-, hydrochloride
• 3,5-di-tert-butylaniline hydrochloride
• Z4868651061
• 3,5-ditert-butylaniline;hydrochloride
• SCHEMBL23530441
• E70440
• 110014-59-0
• EN300-11962933

• Inchi： 1S/C14H23N.ClH/c1-13(2,3)10-7-11(14(4,5)6)9-12(15)8-10;/h7-9H,15H2,1-6H3;1H
• InChI Key： ISAHBRRSWDQIOE-UHFFFAOYSA-N
• SMILES： C(C1C=C(N)C=C(C(C)(C)C)C=1)(C)(C)C.Cl

Computed Properties

• Exact Mass: 241.1597275Da
• Monoisotopic Mass: 241.1597275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3,5-di-tert-butylaniline hydrochloride

3,5-Di-tert-butylaniline Hydrochloride: A Comprehensive Overview

3,5-Di-tert-butylaniline hydrochloride, with the CAS number 110014-59-0, is a significant compound in the field of organic chemistry and materials science. This compound is widely recognized for its unique structural properties and versatile applications. The molecule consists of a central aniline group substituted with two bulky tert-butyl groups at the 3 and 5 positions, which significantly influence its chemical behavior and reactivity. The hydrochloride salt form of this compound adds to its stability and solubility, making it a valuable material in various industrial and research settings.

The synthesis of 3,5-di-tert-butylaniline hydrochloride typically involves multi-step processes, including nucleophilic substitution and acid-base reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing by-products. These developments highlight the ongoing efforts to optimize synthetic pathways for this compound, ensuring scalability and cost-effectiveness in large-scale manufacturing.

In terms of applications, 3,5-di-tert-butylaniline hydrochloride has found extensive use in the development of advanced materials. Its bulky tert-butyl substituents provide steric protection to the aromatic ring, making it an ideal precursor for synthesizing highly stable polymers and high-performance coatings. Recent studies have demonstrated its potential as a building block for next-generation electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and flexible electronics. The compound's ability to form stable charge transport layers has been validated through extensive testing under various environmental conditions.

The electronic properties of 3,5-di-tert-butylaniline hydrochloride are another area of active research. Scientists have utilized computational chemistry tools to model its electronic structure and predict its reactivity under different conditions. These simulations have provided valuable insights into its potential as a dopant in conductive polymers and as a component in electrochemical devices such as batteries and supercapacitors. The compound's high thermal stability further enhances its suitability for these applications, ensuring long-term performance even under harsh operating conditions.

In addition to its material science applications, 3,5-di-tert-butylaniline hydrochloride has shown promise in pharmaceutical research. Its unique structure allows for selective interactions with biological molecules, making it a candidate for drug delivery systems and enzyme inhibitors. Recent studies have explored its potential as a scaffold for developing new classes of antibiotics, leveraging its ability to disrupt bacterial cell membranes without causing significant toxicity to human cells.

The environmental impact of 3,5-di-tert-butylaniline hydrochloride has also been a focus of recent investigations. Researchers have assessed its biodegradability under various conditions and developed strategies to minimize waste generation during its production. Green chemistry principles have been integrated into synthesis protocols to reduce energy consumption and hazardous by-products. These efforts align with global sustainability goals and underscore the importance of responsible chemical manufacturing practices.

In conclusion, 3,5-di-tert-butylaniline hydrochloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methods and application development, position it as a key material for future technological innovations. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in both academic and industrial settings.